Cas no 106873-67-0 (1-(Perfluoro-N-octyl)dodecane)

• Product Name: 1-(Perfluoro-N-octyl)dodecane
• CAS No: 106873-67-0
• Molecular Formula: C₂₀H₂₅F₁₇
• Molecular Weight: 588.3853
• MDL: MFCD04038346
• CID: 127350
• PubChem ID: 2782209

1-(Perfluoro-N-octyl)dodecane Properties

Names and Identifiers

• Eicosane,1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-heptadecafluoro-
• 1-(Perfluoro-n-octyl)dodecane
• 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-heptadecafluoroicosane
• PC3894
• 1-(Perfluorooctyl)-dodecane
• 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-HEPTADECAFLUOROEICOSANE
• NS00111229
• DTXSID70381979
• SCHEMBL8442314
• XYGYVZPNAGJLRE-UHFFFAOYSA-N
• CS-0440714
• 106873-67-0
• MFCD04038346
• AKOS015852707
• 1-(PERFLUORO-N-OCTYL)DODECANE

• MDL： MFCD04038346
• InChIKey： XYGYVZPNAGJLRE-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H25F17/c1-2-3-4-5-6-7-8-9-10-11-12-13(21,22)14(23,24)15(25,26)16(27,28)17(29,30)18(31,32)19(33,34)20(35,36)37/h2-12H2,1H3
• SMILES： CCCCCCCCCCCCC(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 588.16800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 18
• Monoisotopic Mass: 588.1684796g/mol
• Heavy Atom Count: 37
• Complexity: 694
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 12.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 10.30680
• PSA: 0.00000
• Refractive Index: 1.35
• Boiling Point: 353.8°Cat760mmHg
• Flash Point: 148.8°C
• Density: 1.302